Cas no 306935-38-6 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-)

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)- structure
306935-38-6 structure
Product Name:3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-
CAS No:306935-38-6
MF:C12H10N4S
MW:242.299600124359
CID:300101
PubChem ID:2736951
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-
    • 4-Methyl-5-quinolin-6-yl-4H-[1,2,4]triazole-3-thiol
    • 4-Methyl-5-(6-quinolinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • SCHEMBL5105688
    • 306935-38-6
    • HMS556M09
    • 4-Methyl-5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol
    • IFCXDXLPFAHKJP-UHFFFAOYSA-N
    • 4-METHYL-5-QUINOLIN-6-YL-4H-1,2,4-TRIAZOLE-3-THIOL
    • Maybridge1_005377
    • Inchi: 1S/C12H10N4S/c1-16-11(14-15-12(16)17)9-4-5-10-8(7-9)3-2-6-13-10/h2-7H,1H3,(H,15,17)
    • InChI Key: IFCXDXLPFAHKJP-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=CC3C(=CC=CN=3)C=2)N1C

Computed Properties

  • Exact Mass: 242.06261751g/mol
  • Monoisotopic Mass: 242.06261751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.6Ų
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